Cas no 106652-43-1 (1-(5-Bromothien-2-yl)butan-1-one)
1-(5-Bromothien-2-yl)butan-1-one is a brominated thiophene derivative with a butanone substituent, serving as a versatile intermediate in organic synthesis. Its key structural features include a reactive bromine atom at the 5-position of the thiophene ring, enabling further functionalization via cross-coupling reactions, while the ketone moiety offers additional reactivity for derivatization. This compound is particularly valuable in pharmaceutical and materials science research, where it acts as a precursor for heterocyclic compounds and conjugated polymers. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecular architectures. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications.
106652-43-1 structure
Product Name:1-(5-Bromothien-2-yl)butan-1-one
CAS No:106652-43-1
MF:C8H9BrOS
MW:233.125460386276
MDL:MFCD06657522
CID:127250
PubChem ID:255139
Update Time:2025-10-29
1-(5-Bromothien-2-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1-(5-bromo-2-thienyl)-
- 1-(5-Bromothien-2-yl)butan-1-one
- 1-(5-Bromo-thiophen-2-yl)-butan-1-one
- 1-(5-Brom-[2]thienyl)-butan-1-on
- 1-(5-bromo-[2]thienyl)-butan-1-one
- 2-Brom-5-butyryl-thiophen
- AC1L5RRE
- ACMC-20drxa
- ALBB-003002
- CTK4A4695
- NSC80393
- SureCN5524032
- 1-(5-bromo-2-thienyl)butan-1-one
- LS-01241
- SCHEMBL5524032
- NSC-80393
- AKOS005171128
- DTXSID20292122
- 106652-43-1
- MFCD06657522
- 1-(5-bromothiophen-2-yl)butan-1-one
- DUGRGUURUDYJSJ-UHFFFAOYSA-N
-
- MDL: MFCD06657522
- Inchi: 1S/C8H9BrOS/c1-2-3-6(10)7-4-5-8(9)11-7/h4-5H,2-3H2,1H3
- InChI Key: DUGRGUURUDYJSJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(CCC)=O)S1
Computed Properties
- Exact Mass: 231.95577
- Monoisotopic Mass: 231.956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.5
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 304.7±27.0 °C at 760 mmHg
- Flash Point: 138.1±23.7 °C
- PSA: 17.07
- LogP: 3.49340
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-(5-Bromothien-2-yl)butan-1-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Safety Term:Hazard Codes Xi
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(5-Bromothien-2-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM114474-5g |
1-(5-bromothien-2-yl)butan-1-one |
106652-43-1 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM114474-10g |
1-(5-bromothien-2-yl)butan-1-one |
106652-43-1 | 95% | 10g |
$720 | 2021-08-06 | |
| TRC | B281955-250mg |
1-(5-Bromothien-2-yl)butan-1-one |
106652-43-1 | 250mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B281955-500mg |
1-(5-Bromothien-2-yl)butan-1-one |
106652-43-1 | 500mg |
$ 300.00 | 2022-06-07 | ||
| TRC | B281955-1000mg |
1-(5-Bromothien-2-yl)butan-1-one |
106652-43-1 | 1g |
$ 480.00 | 2022-06-07 | ||
| abcr | AB404902-500 mg |
1-(5-Bromothien-2-yl)butan-1-one |
106652-43-1 | 500 mg |
€205.60 | 2023-07-19 | ||
| Chemenu | CM114474-5g |
1-(5-bromothien-2-yl)butan-1-one |
106652-43-1 | 95% | 5g |
$420 | 2023-02-19 | |
| Chemenu | CM114474-10g |
1-(5-bromothien-2-yl)butan-1-one |
106652-43-1 | 95% | 10g |
$720 | 2023-02-19 | |
| abcr | AB404902-500mg |
1-(5-Bromothien-2-yl)butan-1-one; . |
106652-43-1 | 500mg |
€205.00 | 2025-02-13 | ||
| A2B Chem LLC | AD42278-500mg |
1-(5-Bromothien-2-yl)butan-1-one |
106652-43-1 | >95% | 500mg |
$412.00 | 2024-04-20 |
1-(5-Bromothien-2-yl)butan-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
106652-43-1 (1-(5-Bromothien-2-yl)butan-1-one) Related Products
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